8-(1,3-benzoxazol-2-ylthio)-3-methyl-7-nonyl-3,7-dihydro-1H-purine-2,6-dione

• IUPAC Name: 8-(1,3-benzoxazol-2-ylsulfanyl)-3-methyl-7-nonylpurine-2,6-dione
• InChI: InChI=1S/C22H27N5O3S/c1-3-4-5-6-7-8-11-14-27-17-18(26(2)20(29)25-19(17)28)24-21(27)31-22-23-15-12-9-10-13-16(15)30-22/h9-10,12-13H,3-8,11,14H2,1-2H3,(H,25,28,29)
• InChI Key: VCXMTOWOBZMIQN-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCN1C2=C(N=C1SC3=NC4=CC=CC=C4O3)N(C(=O)NC2=O)C
• Molecular Formula: C22H27N5O3S
• Molecular Weight: 441.5 g/mol

Description

Benzoxazole is a bicyclic planar molecule and is a significant member of the heteroarenes. It connects synthetic organic chemistry to medicinal, pharmaceutical, and industrial areas. It has been extensively used as a starting material for different mechanistic approaches in drug discovery.

Synthesis Analysis

Benzoxazole derivatives can be synthesized from 2-aminophenols and aldehydes using samarium triflate as a reusable acid catalyst under mild reaction conditions in an aqueous medium. A sequential one-pot procedure for the synthesis of benzoxazoles from aryl and vinyl bromides involves an initial aminocarbonylation with 2-aminophenols as nucleophiles followed by an acid-mediated ring closure to generate the heterocycle.

Molecular Structure Analysis

The molecular structure of benzoxazole derivatives can vary depending on the substituents attached to the benzoxazole ring. For example, the linear formula of a benzoxazole derivative “7-(2-(1,3-BENZOXAZOL-2-YLTHIO)ET)-8-BR-1,3-DI-ME-3,7-DIHYDRO-1H-PURINE-2,6-DIONE” is C16H14BrN5O3S.

Chemical Reactions Analysis

The chemical reactions of benzoxazole derivatives can be diverse and depend on the specific substituents attached to the benzoxazole ring. For instance, benzoxazole can undergo complexation with metal ions accompanied by a change in color, which can be controlled by photoirradiation.

Physical and Chemical Properties Analysis

The physical and chemical properties of benzoxazole derivatives can vary depending on their specific structure. For example, a benzoxazole derivative “7-(2-(1,3-BENZOXAZOL-2-YLTHIO)ET)-8-BR-1,3-DI-ME-3,7-DIHYDRO-1H-PURINE-2,6-DIONE” has a molecular weight of 436.29.

Safety and Hazards

The safety and hazards associated with benzoxazole derivatives can vary depending on their specific structure. For example, a benzoxazole derivative “2-(1,3-Benzoxazol-2-ylthio)ethanamine hydrochloride” is classified as a combustible solid.

Future Directions

Benzoxazole derivatives have been extensively studied for their wide range of biological activities. Future research may focus on developing new synthetic strategies for benzoxazole derivatives and exploring their potential applications in medicinal chemistry.